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Compound of Interest

Compound Name: Methyl penta-2,4-dienoate

Cat. No.: B075137

Essential Safety and Handling Guide for Methyl
penta-2,4-dienoate

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of Methyl penta-2,4-dienoate, tailored for researchers, scientists, and
drug development professionals. Following these procedures is critical for ensuring laboratory
safety.

Hazard Identification and Quantitative Data

Methyl penta-2,4-dienoate is a flammable liquid that can cause irritation to the eyes, skin, and
respiratory system.[1][2] Vapors may be heavy enough to travel a significant distance to an
ignition source and cause a flashback.[1]
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Property Value Source
Molecular Formula CeHsO2 [3114]
Molecular Weight 112.13 g/mol [41[5]
Appearance Clear, slightly yellow liquid [1]
Boiling Point 135.2°C at 760 mmHg [6]
Flash Point 46.4°C [6]
Density 0.936 g/cm?3 [6]
Storage Temperature -20°C [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The selection of PPE should
be based on a thorough risk assessment of the specific procedures being performed.
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Protection Type Recommended Equipment  Rationale

Chemical safety goggles. A )
) To protect against splashes
) face shield should be worn
Eye and Face Protection ] and vapors that can cause eye
where there is a splash

irritation.[1]
hazard.[1][7][8]

Compatible chemical-resistant o
To prevent skin irritation upon
gloves.[1] A lab coat or other .
) ) ) ) contact. Disposable gloves are
Skin Protection protective clothing should be o
) often preferred to avoid issues
worn to prevent skin contact.

[71°]

with decontamination.

A government-approved
respirator should be used,
especially when ventilation is
) ) inadequate.[1][10] The specific  To protect against inhalation of
Respiratory Protection ) ] o
type of respirator and cartridge  irritating vapors.[9]
should be chosen based on
the potential airborne

concentration.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential for minimizing risks associated with
Methyl penta-2,4-dienoate.

1. Engineering Controls:

Always handle this chemical in a well-ventilated area with a mechanical exhaust system,
such as a chemical fume hood.[1][9]

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1][9][10]

2. Handling Procedures:

Avoid breathing vapors and prevent contact with eyes, skin, and clothing.[1][11]
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Use non-sparking tools and take precautionary measures against static discharge.[1][11][12]

Keep the container tightly closed when not in use.[1][13]

Keep away from heat, sparks, and open flames.[1][12][13]

w

. Hygiene Measures:

Wash hands thoroughly with soap and water after handling.[1][10]

Contaminated clothing should be removed immediately and washed before reuse.[1][9]

Emergency Procedures
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Emergency Situation First Aid and Response Measures

Evacuate the area and shut off all sources of
ignition.[1] Wear appropriate PPE, including a
respirator, chemical safety goggles, and

In case of a Spill chemical-resistant gloves and boots.[1] Absorb
the spill with an inert material (e.g., sand,
vermiculite) and place it in a suitable, closed

container for disposal.[9][13]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, while holding the
Eye Contact ) ] ] )

eyelids open.[1][10] Seek immediate medical

attention.

Immediately wash the affected skin with plenty
) of soap and water.[1][10] Remove contaminated
Skin Contact ] o ) )
clothing. If irritation persists, seek medical

attention.

Move the individual to fresh air.[10][13] If

breathing is difficult, administer oxygen. If the

Inhalation . : . i
person is not breathing, provide artificial
respiration. Seek immediate medical attention.
If the person is conscious, wash out their mouth
Ingestion with water.[1] Do not induce vomiting.[10] Call a

physician immediately.[1]

Disposal Plan

All waste materials, including the chemical itself, any contaminated absorbent materials, and
empty containers, must be disposed of in accordance with all applicable federal, state, and
local environmental regulations.[1] Contact a licensed professional waste disposal service to
ensure proper disposal. Empty containers may retain product residue and can be hazardous.[9]

Safe Handling Workflow

Caption: Workflow for the safe handling of Methyl penta-2,4-dienoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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